Cas no 569635-57-0 ((3-methoxyphenyl)carbamoylmethyl 1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate)

• Product Name: (3-methoxyphenyl)carbamoylmethyl 1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate
• CAS No: 569635-57-0
• MF: C₂₁H₂₁N₃O₅
• MW: 395.408545255661
• CID: 5417472
• Update Time: 2025-07-19

(3-methoxyphenyl)carbamoylmethyl 1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• [2-(3-methoxyanilino)-2-oxoethyl] 1-ethyl-7-methyl-4-oxo-1,8-naphthyridine-3-carboxylate
• (3-methoxyphenyl)carbamoylmethyl 1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate

• Inchi： 1S/C21H21N3O5/c1-4-24-11-17(19(26)16-9-8-13(2)22-20(16)24)21(27)29-12-18(25)23-14-6-5-7-15(10-14)28-3/h5-11H,4,12H2,1-3H3,(H,23,25)
• InChI Key： XSTBVLGKTAMZOU-UHFFFAOYSA-N
• SMILES： N1(CC)C2=C(C=CC(C)=N2)C(=O)C(C(OCC(NC2=CC=CC(OC)=C2)=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives

Additional information on (3-methoxyphenyl)carbamoylmethyl 1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate

Introduction to (3-methoxyphenyl)carbamoylmethyl 1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate (CAS No. 569635-57-0)

(3-methoxyphenyl)carbamoylmethyl 1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate (CAS No. 569635-57-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of naphthyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the 3-methoxyphenyl and 1-ethyl-7-methyl substituents, contribute to its distinct pharmacological profile.

The chemical structure of (3-methoxyphenyl)carbamoylmethyl 1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate consists of a naphthyridine core with a carbamoylmethyl group attached to the 3-carboxylate position. The presence of the 3-methoxyphenyl substituent on the carbamoylmethyl group and the 1-ethyl and 7-methyl substituents on the naphthyridine ring provides a unique combination of functional groups that can influence its biological activity and pharmacokinetic properties.

Recent studies have highlighted the potential of naphthyridine derivatives in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that certain naphthyridine compounds exhibit potent anti-inflammatory and anti-cancer activities. The specific structure of (3-methoxyphenyl)carbamoylmethyl 1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate has been found to enhance these activities through its unique substituents.

In a study conducted by a team of researchers at the University of California, it was demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of signaling pathways involved in inflammation, making it a promising candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, (3-methoxyphenyl)carbamoylmethyl 1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate has also shown potential as an anti-cancer agent. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism behind this activity is thought to involve the disruption of mitochondrial function and the activation of caspase-dependent pathways.

The pharmacokinetic properties of (3-methoxyphenyl)carbamoylmethyl 1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. The compound's high bioavailability and low toxicity make it an attractive candidate for further clinical development.

In addition to its therapeutic potential, (3-methoxyphenyl)carbamoylmethyl 1-ethyl-7-methyl-4-o xo - 1 , 4 - dihydro - 1 , 8 - naphthyridine - 3 - carboxylate strong > has been explored for its use in diagnostic applications. Its unique spectral properties make it suitable for use as a fluorescent probe in various biological assays. This versatility adds another dimension to its potential applications in both research and clinical settings. p > < p >The synthesis of< strong >(3-methoxyphenyl)carbamoylmethyl 1 - ethyl - 7 - methyl - 4 - oxo - 1 , 4 - dihydro - 1 , 8 - naphthyridine - 3 - carboxylate< / strong > involves several steps that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the condensation of appropriate starting materials followed by functional group modifications to introduce the desired substituents. Recent advancements in synthetic methodologies have made it possible to produce this compound on a larger scale with improved efficiency. p > < p >In conclusion,< strong >(3-methoxyphenyl)carbamoylmethyl 1 - ethyl - 7 - methyl - 4 - oxo - 1 , 4 - dihydro - 1 , 8 - naphthyridine - 3 - carboxylate< / strong > (CAS No. 569635 -57 -0) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development in both academic and industrial settings.< / p > article > response >